Cas no 1518-07-6 (Phosphonic acid, phenyl-, mono(2-ethylhexyl) ester)

• Product name: Phosphonic acid, phenyl-, mono(2-ethylhexyl) ester
• CAS No: 1518-07-6
• MF: C₁₄H₂₂O₃P
• MW: 269.29644536972
• CID: 1325020
• PubChem ID: 71354168

Phosphonic acid, phenyl-, mono(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, phenyl-, mono(2-ethylhexyl) ester
• 2-ethylhexoxy(phenyl)phosphinate
• 2-ethylhexyl phenylphosphonate
• DTXSID60778859
• 1518-07-6

• Inchi： InChI=1S/C14H23O3P/c1-3-5-9-13(4-2)12-17-18(15,16)14-10-7-6-8-11-14/h6-8,10-11,13H,3-5,9,12H2,1-2H3,(H,15,16)/p-1
• InChI Key： ZEEAKSCKDKDZEF-UHFFFAOYSA-M
• SMILES： CCCCC(CC)COP(=O)(C1=CC=CC=C1)[O-]

Computed Properties

• Exact Mass: 269.13065656g/mol
• Monoisotopic Mass: 269.13065656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.4Ų